Cas no 15087-99-7 (N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)

N-Benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is a heterocyclic organic compound featuring a benzothiazole core fused with a cyclohexene ring and an N-benzyl substituent. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The saturated cyclohexene moiety enhances stability, while the benzothiazole scaffold offers versatility in synthetic modifications. The N-benzyl group further increases lipophilicity, improving solubility in organic solvents. This compound is valuable as an intermediate in the synthesis of pharmacologically active molecules, particularly those targeting neurological or antimicrobial pathways. Its well-defined structure and functional groups make it suitable for selective derivatization in drug discovery and agrochemical research.

N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine structure

15087-99-7 structure

Product Name:N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

CAS No:15087-99-7

MF:C₁₄H₁₆N₂S

MW:244.355241775513

CID:237247

PubChem ID:963462

Update Time:2025-05-27

N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-benzyl-4,5,6,7-tetrahydrobenzothiazol-2-amine
- N-BENZYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-AMINE
- 2-benzothiazolamine, 4,5,6,7-tetrahydro-N-(phenylmethyl)-
- 15087-99-7
- SR-01000060135
- SR-01000060135-1
- N-Benzyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
- Z48849899
- EN300-11337
- AKOS001084777
- DTXSID70359436
- CITICOLINESODIUMSALT
- N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
- MDL： MFCD04492235
- Inchi： 1S/C14H16N2S/c1-2-6-11(7-3-1)10-15-14-16-12-8-4-5-9-13(12)17-14/h1-3,6-7H,4-5,8-10H2,(H,15,16)
- InChI Key： YCRMVAAMYKKYAU-UHFFFAOYSA-N
- SMILES： S1C(NCC2C=CC=CC=2)=NC2=C1CCCC2

Computed Properties

Exact Mass: 244.10358
Monoisotopic Mass: 244.10341969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 53.2Å²

Experimental Properties

PSA: 24.92

N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11337-0.05g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	0.05g	$66.0	2023-10-26
Enamine	EN300-11337-0.1g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	0.1g	$98.0	2023-10-26
Enamine	EN300-11337-0.25g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	0.25g	$142.0	2023-10-26
Enamine	EN300-11337-0.5g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	0.5g	$271.0	2023-10-26
Enamine	EN300-11337-1.0g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	1.0g	$371.0	2023-02-09
Enamine	EN300-11337-2.5g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	2.5g	$726.0	2023-10-26
Enamine	EN300-11337-5.0g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	5.0g	$1074.0	2023-02-09
Enamine	EN300-11337-10.0g	N-benzyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	15087-99-7	95%	10.0g	$1593.0	2023-02-09
1PlusChem	1P001NDZ-50mg	2-Benzothiazolamine, 4,5,6,7-tetrahydro-N-(phenylmethyl)-	15087-99-7	95%	50mg	$140.00	2024-06-20
1PlusChem	1P001NDZ-100mg	2-Benzothiazolamine, 4,5,6,7-tetrahydro-N-(phenylmethyl)-	15087-99-7	95%	100mg	$178.00	2024-06-20